Cas no 941986-10-3 (N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(naphthalen-1-yl)acetamide
• CAS No: 941986-10-3
• MF: C₂₄H₂₉N₃O
• MW: 375.50656580925
• CID: 5513026
• Update Time: 2025-10-30

N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-2-naphthalen-1-ylacetamide
• N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C24H29N3O/c1-26(2)21-14-12-19(13-15-21)23(27(3)4)17-25-24(28)16-20-10-7-9-18-8-5-6-11-22(18)20/h5-15,23H,16-17H2,1-4H3,(H,25,28)
• InChI Key： QVKPANHKYGHYNJ-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1=CC=C(N(C)C)C=C1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Additional information on N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(naphthalen-1-yl)acetamide

N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(naphthalen-1-yl)acetamide (CAS No. 941986-10-3): A Comprehensive Overview

N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(naphthalen-1-yl)acetamide, identified by the CAS registry number 941986-10-3, is a complex organic compound with a unique structure that combines several functional groups. This compound belongs to the class of acetamides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule features a naphthalene ring system, dimethylamino groups, and an ethyl chain, making it a versatile compound with potential applications in drug design and material synthesis.

The structure of N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(naphthalen-1-yl)acetamide is characterized by its naphthalene moiety, which is a fused bicyclic aromatic system. This aromaticity contributes to the compound's stability and reactivity. The presence of two dimethylamino groups (-N(CH3)2) attached to the phenylethyl chain introduces significant steric effects and enhances the compound's basicity. These properties make it an interesting candidate for studying nitrogen-containing heterocycles and their reactivity in organic synthesis.

Recent studies have highlighted the potential of N,N-dimethylamino-containing compounds in medicinal chemistry. For instance, researchers have explored the role of such compounds in modulating enzyme activity and receptor binding. The dimethylamino groups in this molecule can act as hydrogen bond donors or acceptors, which are critical for molecular recognition in biological systems. This makes CAS No. 941986-10-3 a valuable compound for investigating drug-receptor interactions and developing new therapeutic agents.

In terms of synthesis, N,N-dimethylacetamide derivatives like this compound can be prepared through various methods, including nucleophilic acyl substitution and reductive amination. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are essential for pharmacological studies.

The application of N,N-dimethylacetamide derivatives extends beyond pharmaceuticals. For example, they can serve as intermediates in the synthesis of advanced materials, such as polymers and surfactants. The naphthalene moiety in this compound adds electronic versatility, making it suitable for applications in optoelectronics and energy storage devices.

From an environmental perspective, understanding the fate and transport of compounds like CAS No. 941986-10-3 is crucial for assessing their potential impact on ecosystems. Recent research has focused on biodegradation pathways and toxicity profiles of similar compounds. These studies are essential for ensuring sustainable chemical practices and minimizing ecological risks.

In conclusion, N,N-dimethylacetamide derivatives, particularly those with naphthalene moieties like CAS No. 941986-10-3, represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical properties, biological activities, and environmental impacts, underscoring their importance in modern chemistry.